HO-PEG20-OH

PROTAC Linker Chemistry Bioconjugation Drug Development

HO-PEG20-OH (IUPAC: 3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57-nonadecaoxanonapentacontane-1,59-diol; CAS 351342-08-0) is a monodisperse polyethylene glycol (PEG) diol with the molecular formula C40H82O21 and a precise molecular weight of 899.07 g/mol. It is chemically defined as a linear, bifunctional polymer containing exactly 20 ethylene oxide repeat units, capped with terminal hydroxyl groups on both ends.

Molecular Formula C40H82O21
Molecular Weight 899.1 g/mol
CAS No. 1394129-74-8
Cat. No. B15541847
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameHO-PEG20-OH
CAS1394129-74-8
Molecular FormulaC40H82O21
Molecular Weight899.1 g/mol
Structural Identifiers
InChIInChI=1S/C40H82O21/c41-1-3-43-5-7-45-9-11-47-13-15-49-17-19-51-21-23-53-25-27-55-29-31-57-33-35-59-37-39-61-40-38-60-36-34-58-32-30-56-28-26-54-24-22-52-20-18-50-16-14-48-12-10-46-8-6-44-4-2-42/h41-42H,1-40H2
InChIKeyZHMUMDLGQBRJIW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

HO-PEG20-OH (CAS 351342-08-0) Procurement Guide: Molecular Specifications and Research-Grade Purity


HO-PEG20-OH (IUPAC: 3,6,9,12,15,18,21,24,27,30,33,36,39,42,45,48,51,54,57-nonadecaoxanonapentacontane-1,59-diol; CAS 351342-08-0) is a monodisperse polyethylene glycol (PEG) diol with the molecular formula C40H82O21 and a precise molecular weight of 899.07 g/mol . It is chemically defined as a linear, bifunctional polymer containing exactly 20 ethylene oxide repeat units, capped with terminal hydroxyl groups on both ends. As a monodisperse PEG, it is a single, well-defined molecular species rather than a mixture of chain lengths, which distinguishes it from polydisperse PEG preparations commonly used in industrial and pharmaceutical applications . This compound is primarily utilized as a linker in the synthesis of PROteolysis TArgeting Chimeras (PROTACs) and other bioconjugates requiring precise spatial control and reproducible molecular properties .

HO-PEG20-OH (CAS 351342-08-0) Substitution Risk: Why Chain Length and PDI Dictate Research Outcomes


In the context of bioconjugation and drug-linker chemistry, generic PEG diols cannot be considered interchangeable substitutes for HO-PEG20-OH. The critical differentiating factor is molecular uniformity. HO-PEG20-OH is a monodisperse compound, possessing a defined single molecular weight of 899.07 g/mol and a polydispersity index (PDI) that approaches the theoretical ideal of 1.0 . In stark contrast, standard industrial or 'PEG average Mn' products—even those nominally 'PEG 1000'—exhibit significant molecular weight distributions (PDI typically 1.05-1.2) [1]. This heterogeneity introduces batch-to-batch variability in linker length and physicochemical properties, which directly impacts the reproducibility of bioconjugation yields, the hydrodynamic radius of the final conjugate, and the interpretability of structure-activity relationship (SAR) data in drug development . For applications such as PROTAC linker synthesis, where a defined spatial distance between binding moieties is essential for ternary complex formation and target degradation efficiency, the use of a polydisperse PEG would introduce an uncontrollable variable, potentially confounding biological results and delaying development timelines .

HO-PEG20-OH (CAS 351342-08-0) Quantitative Differentiation vs. Polydisperse and Shorter-Chain PEG Analogs


Molecular Uniformity (PDI ≈ 1.0) vs. Polydisperse PEG: The Defining Distinction for Reproducible Bioconjugation

HO-PEG20-OH is a monodisperse compound characterized by a polydispersity index (PDI) approaching the theoretical minimum of 1.0, signifying a single molecular species. This is a direct contrast to standard polydisperse PEG products, where PDI values reflect a mixture of chain lengths . For a given bioconjugation reaction, the use of a monodisperse linker like HO-PEG20-OH ensures that the resulting conjugate population is uniform, as opposed to the complex mixture that would result from using a polydisperse PEG of similar nominal molecular weight.

PROTAC Linker Chemistry Bioconjugation Drug Development

Exact Molecular Weight (899.07 g/mol) vs. Polydisperse PEG-1000 Nominal Value: A 10% Specification Differential

The molecular weight of HO-PEG20-OH is precisely 899.07 g/mol, as defined by its specific molecular formula, C40H82O21 . This contrasts with polydisperse PEG products that are sold based on an average molecular weight (Mn), often with a broad specification range (e.g., a PEG with a nominal 'average Mn 1000' may contain oligomers ranging from several hundred to over 1500 g/mol). The exact mass of HO-PEG20-OH provides a 10.1% difference from the nominal 1000 Da average, a deviation that has significant implications for molar stoichiometry in conjugation reactions [1].

Analytical Chemistry Quality Control PROTAC Synthesis

Research-Grade Purity (≥98.22%) vs. Industry Standard Specifications

HO-PEG20-OH is commercially available at a research-grade purity of at least 98.22%, as confirmed by vendor certificates of analysis . This high purity specification is critical for applications such as PROTAC synthesis, where the presence of even small amounts of impurities or structurally related oligomers can interfere with subsequent conjugation steps, reduce overall yield, and complicate purification [1]. This level of quality control is specifically required for the reproducible generation of biologically active conjugates, and it distinguishes research-grade monodisperse PEGs from more crudely prepared industrial-grade polymers.

PROTAC Linker Purity Chemical Biology Pharmaceutical Intermediates

Hydrophilic-Lipophilic Balance (LogP = -3.9) Defines Water Solubility vs. Shorter PEG Analogs

The calculated partition coefficient (LogP) for HO-PEG20-OH is -3.9, indicating high hydrophilicity and, consequently, good aqueous solubility . This property is a direct function of the PEG chain length (n=20). For comparative context, the trend within this class is that a longer PEG chain correlates with increased water solubility [1]. Therefore, HO-PEG20-OH (n=20) will exhibit superior aqueous solubility relative to shorter-chain analogs like HO-PEG8-OH (n=8) or HO-PEG12-OH (n=12). This is a key consideration when selecting a linker for targets with limited solubility or when performing bioconjugation in aqueous buffers.

Physicochemical Property PROTAC Linker Aqueous Solubility

Clarification of CAS Registry Number (351342-08-0 vs. 1394129-74-8) for Precise Procurement

A critical distinction for accurate procurement is the correct CAS Registry Number for the defined chemical compound HO-PEG20-OH, which is 351342-08-0 . The CAS number 1394129-74-8 corresponds to the pharmacologically active drug substance 'Pegargiminase', a pegylated recombinant enzyme (ADI-PEG 20) that incorporates PEG polymers but is a complex biological entity, not a simple chemical reagent [1]. Ordering under the incorrect CAS number would result in the acquisition of an entirely different material—a biologic drug substance—which is unsuitable for use as a defined chemical linker in synthesis. This distinction is paramount for any scientific or industrial user seeking to procure the specific PEG diol building block.

Chemical Identity Procurement Regulatory

HO-PEG20-OH (CAS 351342-08-0): Primary Application Scenarios in PROTAC Synthesis and Bioconjugation


Precision Linker for PROTAC Molecule Synthesis

HO-PEG20-OH is optimally employed as a building block for the synthesis of PROTACs, where its defined 20-unit PEG chain provides a specific spatial length between the E3 ligase ligand and the target protein ligand . The high chemical purity (≥98.22%) ensures that subsequent conjugation reactions (e.g., tosylation, azidation, or direct coupling) proceed with high efficiency and yield a single, well-characterized PROTAC molecule, thereby enabling robust and reproducible biological evaluation of target degradation .

Functionalization Intermediate for Advanced Bioconjugates

The terminal hydroxyl groups of HO-PEG20-OH serve as versatile synthetic handles for derivatization into heterobifunctional PEGs (e.g., HO-PEG20-NH2, HO-PEG20-COOH, or Mal-PEG20-OH) . This application is critical for the preparation of custom bioconjugates, including antibody-drug conjugates (ADCs) and PEGylated proteins, where the monodisperse nature of the starting material confers a defined and reproducible hydrodynamic radius and steric shield to the final therapeutic entity, in stark contrast to conjugates made with polydisperse PEGs .

Analytical Standard for PEG Characterization

Due to its exact molecular weight (899.07 g/mol) and monodisperse nature, HO-PEG20-OH is an ideal reference standard for analytical techniques such as MALDI-TOF mass spectrometry, SEC-MALS, or GPC used to characterize other PEG derivatives and PEG-conjugated molecules . It can be used to calibrate instruments, verify method accuracy, or serve as an internal standard, ensuring that the molecular weight distribution of polydisperse PEG samples is accurately determined and that the conjugation state of PEGylated biomolecules is correctly assessed .

Component in PEG Hydrogels for Tissue Engineering and Drug Delivery

HO-PEG20-OH can be utilized as a precursor for the fabrication of well-defined PEG-based hydrogels. By crosslinking the diol, researchers can create hydrogels with a controlled mesh size and predictable swelling properties . The monodispersity of the PEG20 chain ensures a homogeneous network structure at the molecular level, which is beneficial for applications in controlled drug release and 3D cell culture, where consistent diffusion of nutrients and therapeutics is required .

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